Cas no 2228638-73-9 (3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid
• CAS No: 2228638-73-9
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 6396362
• PubChem ID: 165742299
• Update Time: 2025-06-25

3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid
• EN300-1985775
• 2228638-73-9

• Inchi： 1S/C11H13ClO4/c1-15-9-6-8(12)4-3-7(9)5-10(16-2)11(13)14/h3-4,6,10H,5H2,1-2H3,(H,13,14)
• InChI Key： NKILWFHOVHNKIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid

3-(4-Chloro-2-methoxyphenyl)-2-methoxypropanoic Acid: A Comprehensive Overview

3-(4-Chloro-2-methoxyphenyl)-2-methoxypropanoic acid (CAS No. 2228638-73-9) is a versatile organic compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its distinct aromatic and aliphatic functionalities, which contribute to its diverse chemical properties and reactivity.

The molecular formula of 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid is C₁₁H₁₃ClO₄, and its molecular weight is 248.67 g/mol. The compound features a 4-chloro-2-methoxyphenyl group attached to a 2-methoxypropanoic acid moiety, which imparts specific physical and chemical properties. The presence of the chlorine atom and methoxy groups enhances the compound's solubility in various solvents and influences its reactivity in different chemical reactions.

In recent years, 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid has garnered significant attention due to its potential applications in the development of novel pharmaceuticals. Research studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. These findings have opened new avenues for its use in drug discovery and development.

Anti-inflammatory Properties: One of the key areas of interest for 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions like rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

Antioxidant Activity: Another important property of 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid is its strong antioxidant activity. The presence of the methoxy groups on the aromatic ring contributes to its ability to scavenge free radicals and prevent oxidative damage to cells. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

Anti-cancer Potential: Recent research has also explored the anti-cancer potential of 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism behind this activity involves the modulation of key signaling pathways such as p53, Bcl-2, and caspase cascades, which are crucial for cell survival and death.

Beyond its biological activities, 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid has also been investigated for its use in materials science. The unique combination of aromatic and aliphatic functionalities makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, it can be used as a monomer in polymer synthesis to create polymers with enhanced mechanical strength, thermal stability, and biocompatibility.

In conclusion, 3-(4-chloro-2-methoxyphenyl)-2-methoxypropanoic acid (CAS No. 2228638-73-9) is a multifaceted compound with a wide range of potential applications. Its anti-inflammatory, antioxidant, and anti-cancer properties make it a valuable candidate for drug discovery and development. Additionally, its unique chemical structure offers opportunities for the synthesis of advanced materials with tailored properties. As research in this area continues to advance, it is likely that new applications and uses for this compound will be discovered.